N'-[(4-bromobenzoyl)oxy]-4-chlorobenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-chlorophenyl)methylidene]amino] 4-bromobenzoate
• InChI: InChI=1S/C14H10BrClN2O2/c15-11-5-1-10(2-6-11)14(19)20-18-13(17)9-3-7-12(16)8-4-9/h1-8H,(H2,17,18)
• InChI Key: NCQHZQANYWIBKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=NOC(=O)C2=CC=C(C=C2)Br)N)Cl
• Isomeric SMILES: C1=CC(=CC=C1/C(=N/OC(=O)C2=CC=C(C=C2)Br)/N)Cl
• Molecular Formula: C14H10BrClN2O2
• Molecular Weight: 353.60 g/mol

Description

N'-[(4-bromobenzoyl)oxy]-4-chlorobenzenecarboximidamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BBIC and has a molecular formula of C15H9BrClN2O2. In

Mechanism of Action

The mechanism of action of BBIC is not fully understood. However, it has been suggested that BBIC may act by inhibiting the activity of enzymes involved in DNA replication and cell division. BBIC has also been found to induce apoptosis in cancer cells.
Biochemical and physiological effects:
BBIC has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that BBIC can induce DNA damage and inhibit cell proliferation. BBIC has also been found to induce apoptosis in cancer cells. In vivo studies have shown that BBIC can inhibit tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the advantages of BBIC is its potential applications in medicinal chemistry and biochemistry. However, one of the limitations of BBIC is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on BBIC. One direction is to further explore its potential applications in medicinal chemistry and biochemistry. Another direction is to study its potential applications in materials science, such as the development of new materials with unique properties. Additionally, further research is needed to fully understand the mechanism of action of BBIC and its potential side effects.

Scientific Research Applications

BBIC has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, BBIC has been found to exhibit anticancer activity. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. BBIC has also been found to exhibit antibacterial activity against various strains of bacteria, including drug-resistant strains.